1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C15H14N4O/c1-16-15(20)13-7-12-9-18-19(14(12)17-8-13)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,16,20)
• InChI Key: PFWAHPBZWMOXIL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CN=C2C(=C1)C=NN2CC3=CC=CC=C3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as BMPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. BMPP is a pyrazolo[3,4-b]pyridine derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide is not fully understood, but it is thought to involve the modulation of certain enzymes and receptors in the body. 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. It has also been shown to modulate the activity of certain receptors, including the adenosine A1 receptor.
Biochemical and Physiological Effects:
1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. It has also been shown to modulate the activity of certain receptors, including the adenosine A1 receptor. 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to have potential as a therapeutic agent for a number of conditions, including cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using a variety of methods. It has also been extensively studied, and its effects on the body are well understood. However, there are some limitations to its use in lab experiments. 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide can be toxic at high doses, and its effects on the body may be complex and difficult to interpret.

Future Directions

There are several potential future directions for research on 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide. One area of interest is the development of new therapeutic agents based on 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide. Another area of interest is the further study of the mechanism of action of 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide, including its effects on specific enzymes and receptors. Additionally, there is potential for the development of new methods for synthesizing 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide, which could make it more accessible for use in scientific research.

Synthesis Methods

1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide can be synthesized using a variety of methods, including the reaction of 1-benzylpyrazole-5-carboxylic acid with N-methylhydrazine, followed by cyclization with phosphorus oxychloride. Another method involves the reaction of 1-benzyl-5-chloropyrazole with N-methylhydrazine, followed by cyclization with sodium hydride.

Scientific Research Applications

1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has been studied for its potential use as a tool in scientific research. It has been shown to have a variety of effects on the body, including the ability to modulate the activity of certain enzymes and receptors. 1-benzyl-N-methylpyrazolo[3,4-b]pyridine-5-carboxamide has also been shown to have potential as a therapeutic agent for a number of conditions, including cancer and neurological disorders.